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Compound of Interest

Compound Name: Trpc6-pam-C20

Cat. No.: B1681601 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Trpc6-pam-C20. Adherence to these protocols is

essential for ensuring personal safety, maintaining experimental integrity, and complying with

environmental regulations.

Hazard Identification and Personal Protective
Equipment (PPE)
Trpc6-pam-C20 is a selective positive allosteric modulator of TRPC6 channels.[1] While a

comprehensive hazard profile is not fully established, the available Safety Data Sheet (SDS)

classifies it as harmful if swallowed and very toxic to aquatic life with long-lasting effects.

Therefore, appropriate personal protective equipment must be worn at all times when handling

this compound.

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Eye Protection
Safety goggles with side-

shields
Protects eyes from splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Body Protection
Impervious laboratory coat or

gown

Protects against contamination

of personal clothing.

Respiratory
Use in a well-ventilated area or

fume hood

Avoids inhalation of dust or

aerosols.

This table summarizes standard PPE recommendations for handling chemical compounds of

this nature. Always refer to the specific Safety Data Sheet for the most accurate and up-to-date

information.

Safe Handling and Operational Plan
A systematic approach to handling Trpc6-pam-C20 is crucial to minimize exposure and prevent

contamination. The following workflow outlines the key steps for preparing and using the

compound in a laboratory setting.

Experimental Workflow for Handling Trpc6-pam-C20
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Preparation

Experimentation

Waste Disposal

Don appropriate PPE

Prepare handling area in fume hood

Weigh Trpc6-pam-C20

Dissolve in appropriate solvent (e.g., DMSO)

Add solution to experimental system

Incubate as per protocol

Record observations

Collect solid waste (tips, tubes) in hazardous waste container

Collect liquid waste in designated hazardous chemical waste container

Decontaminate work surfaces

Remove PPE and dispose of gloves

Click to download full resolution via product page

Caption: Experimental workflow for handling Trpc6-pam-C20.
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Experimental Protocols
Preparation of Stock Solutions:

Solubility: Trpc6-pam-C20 is soluble in DMSO up to 100 mM and in ethanol up to 20 mM.[2]

Procedure:

Ensure all handling is performed in a chemical fume hood.

Wear the recommended PPE (safety goggles, nitrile gloves, lab coat).

Weigh the required amount of Trpc6-pam-C20 powder using an analytical balance.

Add the appropriate volume of solvent (e.g., DMSO) to achieve the desired stock

concentration.

Vortex or sonicate briefly to ensure complete dissolution.

Storage: Store stock solutions at -20°C for up to one month or at -80°C for up to six months.

[1]

Disposal Plan
All waste contaminated with Trpc6-pam-C20 must be treated as hazardous chemical waste

due to its toxicity to aquatic life.

Solid Waste: Collect all contaminated solid waste, including pipette tips, microfuge tubes,

and weighing paper, in a designated and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing Trpc6-pam-C20 in a designated hazardous

chemical waste container. Do not pour down the drain.

Disposal: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety office or a licensed professional waste disposal service.

Follow all federal, state, and local environmental regulations.

First Aid Measures
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In case of accidental exposure, take immediate action:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

After Skin Contact: Rinse skin thoroughly with large amounts of water. Remove

contaminated clothing and shoes.

After Eye Contact: Remove any contact lenses and flush eyes immediately with large

amounts of water for at least 15 minutes, separating eyelids with fingers to ensure adequate

flushing. Promptly call a physician.

After Inhalation: Immediately move the individual to fresh air. If breathing is difficult,

administer oxygen.

In all cases of exposure, seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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